molecular formula C21H23N3O2S2 B12151662 2-(5,6-dimethyl-4-oxo-3-prop-2-enyl(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))-N-(2-ethylphenyl)acetamide

2-(5,6-dimethyl-4-oxo-3-prop-2-enyl(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))-N-(2-ethylphenyl)acetamide

Cat. No.: B12151662
M. Wt: 413.6 g/mol
InChI Key: NLSPRZZWBGGWRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(5,6-dimethyl-4-oxo-3-prop-2-enyl(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))-N-(2-ethylphenyl)acetamide (hereafter referred to as the target compound) is a thieno[2,3-d]pyrimidinone derivative featuring a fused thiophene-pyrimidinone core. Key structural attributes include:

  • Core heterocycle: A thieno[2,3-d]pyrimidinone ring system substituted with 5,6-dimethyl and 3-prop-2-enyl (allyl) groups.
  • Thioether linkage: A sulfur atom bridges the heterocycle to an acetamide moiety.
  • Aryl substituent: The acetamide is N-substituted with a 2-ethylphenyl group.

Properties

Molecular Formula

C21H23N3O2S2

Molecular Weight

413.6 g/mol

IUPAC Name

2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-ethylphenyl)acetamide

InChI

InChI=1S/C21H23N3O2S2/c1-5-11-24-20(26)18-13(3)14(4)28-19(18)23-21(24)27-12-17(25)22-16-10-8-7-9-15(16)6-2/h5,7-10H,1,6,11-12H2,2-4H3,(H,22,25)

InChI Key

NLSPRZZWBGGWRA-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2CC=C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Variations

The target compound’s thieno[2,3-d]pyrimidinone core distinguishes it from analogs with simpler pyrimidinone or oxadiazole systems:

Compound Core Structure Key Substituents Reference
Target Compound Thieno[2,3-d]pyrimidinone 5,6-dimethyl; 3-prop-2-enyl
2-[(4-methyl-6-oxo-pyrimidin-2-yl)thio]-N-(2,4,6-trichlorophenyl)acetamide Pyrimidinone 4-methyl; 2,4,6-trichlorophenyl
5-[(Pyrimidin-2-ylthio)methyl]-1,3,4-oxadiazole-2(3H)-thione Oxadiazole Pyrimidinylthio-methyl

Key Observations :

  • Oxadiazole-based analogs (e.g., ) exhibit distinct electronic profiles due to the oxadiazole’s electron-deficient nature, which may alter binding affinities .

Substituent Analysis

Heterocycle Substituents
  • Target Compound: 5,6-dimethyl and 3-prop-2-enyl groups on the thienopyrimidinone core.
  • Analog (618427-84-2) : Features 3-ethyl and 5,6-dimethyl groups, reducing steric hindrance compared to the allyl substituent .
Aryl Acetamide Substituents
Compound Aryl Group Electronic Effects Reference
Target Compound 2-ethylphenyl Electron-donating (alkyl)
618427-84-2 4-isopropylphenyl Electron-donating (alkyl)
578734-75-5 3-methoxyphenyl Electron-donating (methoxy)
5.10 () 2,4,6-trichlorophenyl Electron-withdrawing (Cl)

Key Observations :

  • The 2-ethylphenyl group in the target compound may confer steric hindrance, affecting binding pocket interactions compared to para-substituted analogs .
Physicochemical Data
Compound Melting Point (°C) Molecular Weight (g/mol) Key Functional Groups Reference
Target Compound Not reported ~453.56 Thioether, acetamide
5.10 () >258 379.66 Trichlorophenyl, pyrimidinone
5.6 () 230 344.21 Dichlorophenyl, pyrimidinone

Key Observations :

  • High melting points in chlorophenyl analogs (e.g., ) suggest strong crystal packing due to halogen interactions .
  • The target compound’s allyl group may reduce crystallinity compared to ethyl or isopropyl analogs, impacting formulation stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.